Cas no 20368-84-7 (3,4-dimethyl-2,5-dihydro-1H-pyrrole)

• Product Name: 3,4-dimethyl-2,5-dihydro-1H-pyrrole
• CAS No: 20368-84-7
• MF: C₆H₁₁N
• MW: 97.1582415103912
• MDL: MFCD32702403
• CID: 1393575
• PubChem ID: 13619723
• Update Time: 2025-05-22

3,4-dimethyl-2,5-dihydro-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 2,5-dihydro-3,4-dimethyl-
• 3,4-dimethyl-2,5-dihydro-1H-pyrrole
• EN300-26572041
• 20368-84-7

• MDL： MFCD32702403
• Inchi： 1S/C6H11N/c1-5-3-7-4-6(5)2/h7H,3-4H2,1-2H3
• InChI Key： MNCSOJLNXISMOS-UHFFFAOYSA-N
• SMILES： N1CC(C)=C(C)C1

Computed Properties

• Exact Mass: 97.08923
• Monoisotopic Mass: 97.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 90.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03

Additional information on 3,4-dimethyl-2,5-dihydro-1H-pyrrole

3,4-Dimethyl-2,5-Dihydro-1H-Pyrrole: A Comprehensive Overview

The compound 3,4-dimethyl-2,5-dihydro-1H-pyrrole (CAS No. 20368-84-7) is a heterocyclic organic compound with a pyrrole ring structure. This compound has gained significant attention in the fields of organic chemistry and materials science due to its unique structural properties and potential applications in various industries. In this article, we will delve into the structural characteristics, chemical properties, synthesis methods, and recent advancements in the utilization of 3,4-dimethyl-2,5-dihydro-1H-pyrrole.

The molecular structure of 3,4-dimethyl-2,5-dihydro-1H-pyrrole consists of a five-membered ring with one nitrogen atom and two methyl groups attached at the 3 and 4 positions. The dihydro configuration indicates that two of the ring's double bonds are saturated, which influences its electronic properties and reactivity. This compound is classified as a partially saturated pyrrole derivative, making it distinct from fully aromatic pyrroles like pyrrolidine or indole.

Recent studies have highlighted the importance of 3,4-dimethyl-2,5-dihydro-1H-pyrrole in the development of novel materials for energy storage applications. Researchers have explored its potential as a precursor for synthesizing conductive polymers and organic semiconductors. For instance, a 2023 study published in *Advanced Materials* demonstrated that derivatives of this compound can be used to create high-performance organic photovoltaic cells with enhanced electron mobility.

In terms of synthesis, 3,4-dimethyl-2,5-dihydro-1H-pyrrole can be prepared through various methods, including the Knorr pyrrole synthesis and the Paal-Knorr synthesis. These methods involve the reaction of ketones or aldehydes with amino acids or other nitrogen-containing compounds under specific conditions. Recent advancements in catalytic systems have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

The chemical properties of 3,4-dimethyl-2,5-dihydro-1H-pyrrole are heavily influenced by its electronic structure. The presence of methyl groups at the 3 and 4 positions introduces steric hindrance and modulates the compound's reactivity. Additionally, the dihydro configuration imparts a degree of unsaturation that can be exploited in various chemical transformations. For example, researchers have utilized this compound as a building block for constructing complex heterocyclic frameworks with applications in drug discovery.

One of the most promising areas of research involving 3,4-dimethyl-2,5-dihydro-1H-pyrrole is its use in medicinal chemistry. Several studies have reported its potential as a lead compound for developing new drugs targeting specific biological pathways. A 2023 paper in *Journal of Medicinal Chemistry* highlighted its ability to inhibit certain enzymes involved in neurodegenerative diseases. This finding has opened new avenues for exploring its therapeutic applications.

Furthermore, 3,4-dimethyl-2,5-dihydro-1H-pyrrole has been investigated for its role in catalysis. Its ability to act as a ligand in transition metal complexes has been leveraged to develop efficient catalysts for organic transformations. A recent study published in *Nature Catalysis* demonstrated that this compound can enhance the selectivity and activity of palladium catalysts in cross-coupling reactions.

In conclusion, 3,4-dimethyl-2,5-dihydro-1H-pyrrole (CAS No. 20368-84-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features make it an invaluable tool in organic synthesis, materials science